Cas no 1768-91-8 (2,6-Bis(sulfanyl)-4H-thiopyran-4-one)

• Product Name: 2,6-Bis(sulfanyl)-4H-thiopyran-4-one
• CAS No: 1768-91-8
• MF: C₅H₄OS₃
• MW: 176.279657363892
• CID: 2782731
• PubChem ID: 71349907
• Update Time: 2025-04-21

2,6-Bis(sulfanyl)-4H-thiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 1768-91-8
• 2,6-Bis(sulfanyl)-4H-thiopyran-4-one
• DTXSID30775739

• Inchi： 1S/C5H4OS3/c6-3-1-4(7)9-5(8)2-3/h1-2,7-8H
• InChI Key： PLKJYYMGMQAMHZ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C=C1S)=O)S

Computed Properties

• Exact Mass: 175.94242827Da
• Monoisotopic Mass: 175.94242827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.4Ų